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Compound of Interest

Compound Name: Allyl mercaptan

Cat. No.: B1201943 Get Quote

Allyl Mercaptan: A Core Chemical Profile
Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a foundational overview of allyl mercaptan, a key organosulfur

compound. The following sections detail its fundamental chemical properties, laying the

groundwork for more complex experimental applications.

Core Chemical Identity
Allyl mercaptan, systematically named 2-propene-1-thiol, is an organosulfur compound

recognized for its presence in garlic and other plants of the Allium genus.[1] Its chemical

structure and identifying information are fundamental to its application in research and

development.

Table 1: Chemical Identifiers for Allyl Mercaptan
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Identifier Value

IUPAC Name prop-2-ene-1-thiol[2]

Synonyms
Allylthiol, 2-Propenyl mercaptan, 3-

Mercaptopropene[1][2][3]

CAS Number 870-23-5[3][4]

Chemical Formula C₃H₆S[1][2][3][4]

InChI InChI=1S/C3H6S/c1-2-3-4/h2,4H,1,3H2[3][4]

InChIKey ULIKDJVNUXNQHS-UHFFFAOYSA-N[3][4]

SMILES C=CCS[1][2]

Physicochemical Properties
The molar mass and other physical properties of allyl mercaptan are critical for experimental

design, including reaction stoichiometry and analytical characterization.

Table 2: Fundamental Physicochemical Data for Allyl Mercaptan

Property Value

Molar Mass 74.145 g/mol [3][4][5]

Molecular Weight 74.15 g/mol [2]

Appearance Colorless to pale yellow mobile liquid[2]

Odor Onion-like, sweet[2]

Logical Relationship: From Structure to Properties
The chemical structure of allyl mercaptan directly dictates its molecular formula and,

consequently, its molar mass. This relationship is foundational to its chemical identity and

behavior.
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Chemical Structure Molecular Information

Allyl Group (CH₂=CHCH₂) + Thiol Group (-SH) Molecular Formula: C₃H₆Sdetermines Molar Mass: 74.145 g/molcalculates to

Click to download full resolution via product page

Caption: Relationship between chemical structure and molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1201943?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

